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Compound of Interest

2-(2,5-Difluorophenyl)pyrimidine-
Compound Name:

5-carboxamide
CAS No.: 960198-58-7

Cat. No.: B1500180

Get Quote

Executive Safety Summary

2-(2,5-Difluorophenyl)pyrimidine-5-carboxamide is a halogenated heterocyclic compound
likely utilized as a pharmaceutical intermediate (often a kinase inhibitor scaffold).

CRITICAL DISPOSAL WARNING: Unlike standard organic waste, this compound contains
fluorine. Thermal decomposition or standard incineration without flue gas treatment will
generate Hydrofluoric Acid (HF) gas, which is corrosive to equipment and highly toxic. Disposal
must occur via an incineration facility equipped with alkaline scrubbers.

Chemical Profile & Hazard Identification[1][2]

¢ Chemical Class: Fluorinated Pyrimidine Carboxamide.
* Physical State: Solid (typically off-white powder).

¢ Predicted Hazards:
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o

H315/H319: Skin and Eye Irritation (Standard for pyrimidine amides).[1]

o

H335: Respiratory Irritation (Dust inhalation).

[¢]

H373: Specific Target Organ Toxicity (Presumed bioactive/pharmaceutical intermediate).

Combustion Hazard: Releases

[e]

and

(Hydrogen Fluoride).

Immediate Spill Response Protocol

Objective: Contain the bioactive dust and prevent aerosolization.

Required PPE (Personal Protective Equipment)[3][5]

o Respiratory: N95 (minimum) or P100 HEPA respirator.

o Skin: Double Nitrile gloves (0.11 mm minimum thickness).

o Body: Tyvek® lab coat or disposable coveralls.

o Eye: Chemical splash goggles.

Step-by-Step Spill Cleanup

e Evacuate & Isolate: Clear the immediate area (radius 3m). Mark "Bioactive Spill."

e Dampen (Critical): Do NOT dry sweep. Dry sweeping generates hazardous dust. Gently
cover the spill with paper towels dampened with water or PEG-400 to suppress dust.

e Collect: Scoop the damp material into a wide-mouth HDPE jar.

e Surface Decontamination: Wipe the surface with a 10% bleach solution (oxidizes potential
bioactive residues) followed by 70% Ethanol.

o Waste Tagging: Label the jar immediately as "Solid Waste: Halogenated - Toxic."
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Visual Workflow: Spill Logic
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Figure 1: Decision logic for spill response, prioritizing dust suppression.

Waste Segregation & Classification

Proper segregation is the primary failure point in laboratory safety. This compound cannot be
mixed with non-halogenated solvents or oxidizers.
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Waste Stream Decision Table

Waste Type Container Type Labeling Code Critical Note
] ] Double-bag inner liner
Solid Waste (Pure HDPE Wide-Mouth ]
Halogenated Solid to prevent dust
Compound) Jar )
release upon opening.
o ] Do not mix with strong
Liquid Waste (Mother HDPE or Glass Halogenated Organic ) ]
) acids (risk of
Liquor) Carboy Solvent

hydrolysis).

Needles/syringes
) ) ] Sharps - Chem ) )
Contaminated Sharps  Red Biohazard Bin _ used with this
Contaminated

compound.
Grossly Contaminated Solid Hazardous Gloves/Towels from
Clear HazMat Bag ] )
PPE Debris spill cleanup.

Why "Halogenated"?

The "Halogenated" tag alerts the disposal facility to route this waste to an incinerator with Acid
Gas Scrubbers.

¢ Mechanism:

o Risk: If sent to a standard fuel-blending kiln (used for non-halogenated solvents), the
generated HF will corrode the facility's heat exchangers and violate emission permits.

Final Disposal Protocol (The "How-To")
A. Solid Waste Preparation

e Primary Containment: Place the substance in a screw-top jar (Polypropylene or HDPE).

o Secondary Containment: Place the jar inside a clear polyethylene zip-lock bag. This protects
the waste handler from external residue.[2]

e Labeling:

o Constituents: "2-(2,5-Difluorophenyl)pyrimidine-5-carboxamide (99%)"
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o Hazards: Check "Toxic" and "Irritant."”

o Special Note: Write "CONTAINS FLUORINE" in the comments section of the tag.

B. Liquid Waste (HPLC Effluent/Reaction Mixtures)

o Segregation: Ensure the waste carboy is designated for Halogenated Solvents (e.g.,
Dichloromethane, Chloroform streams).

o Compatibility: Ensure the carboy does not contain strong oxidizers (Nitric acid, Peroxides).
Pyrimidines can form unstable N-oxides or degrade violently under strong oxidation.

e pH Check: Maintain pH between 4-10. Extreme pH can degrade the amide bond, releasing
the fluorinated aniline moiety, which may have higher toxicity.

Visual Workflow: Waste Stream Logic
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Figure 2: Waste stream segregation ensuring the compound reaches the correct incineration
path.

Regulatory & Documentation
US EPA (RCRA) Classification

While this specific molecule is likely not "Listed" (P or U list) due to its novelty/specificity, it must
be characterized by the generator.
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o Characteristic Waste: It does not typically meet Ignitability (D001), Corrosivity (D002), or
Reactivity (D003) definitions.

» Toxicity Characteristic: Unless specific TCLP data exists, handle as Non-RCRA Regulated
Hazardous Waste (unless mixed with listed solvents like DCM).

» Best Practice: Manage as "Halogenated Organic Solids, N.O.S." (Not Otherwise Specified).

Transport (DOTI/IATA)

If shipping for disposal, use the generic classification for toxic solids if specific data is
unavailable:

e UN Number: UN 2811

e Proper Shipping Name: Toxic solid, organic, n.o.s. (2-(2,5-Difluorophenyl)pyrimidine-5-
carboxamide)

e Class: 6.1
o Packing Group: Ill (Assumed for pharmaceutical intermediates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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